Cas no 851095-22-2 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 851095-22-2
• MF: C₁₇H₁₆N₄O₆S
• MW: 404.397142410278
• CID: 6444367
• Update Time: 2025-06-08

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C17H16N4O6S/c22-15(18-17-20-19-16(27-17)14-2-1-9-26-14)12-3-5-13(6-4-12)28(23,24)21-7-10-25-11-8-21/h1-6,9H,7-8,10-11H2,(H,18,20,22)
• InChI Key： WJWDKJGTXRSUJY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• pka: 9.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851095-22-2): A Comprehensive Overview

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851095-22-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a furan ring, an oxadiazole moiety, and a morpholine sulfonamide group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide can be represented as follows:

C₁₇H₁₆N₄O₅S

The molecular weight of this compound is approximately 376.39 g/mol. The presence of the furan ring and the oxadiazole moiety imparts significant stability and reactivity to the molecule, while the morpholine sulfonamide group enhances its solubility and bioavailability. These properties collectively make N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide an attractive target for various pharmaceutical applications.

Recent studies have highlighted the potential of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a novel anticancer agent with minimal side effects on healthy cells.

In addition to its therapeutic potential, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide has been investigated for its use as a tool compound in biochemical assays. Its ability to modulate specific signaling pathways makes it valuable for studying cellular processes and identifying new drug targets. For instance, researchers have used this compound to investigate the role of NF-kB signaling in various diseases, providing insights into potential therapeutic strategies.

The synthesis of N-{[5-(furan−2−yl)(1H−1,3,4−oxadiazol−2−yl)]methyl}−N′−(morpholin−4−sulfonyl)benzohydrazide has been optimized using various methodologies to improve yield and purity. A common synthetic route involves the condensation of 5-amino-furan with carbon disulfide followed by reaction with morpholine sulfonamide and 4-chlorobenzoyl chloride. This multi-step process ensures high purity and consistency in the final product, which is crucial for both research and pharmaceutical applications.

The safety profile of N-{[5-(furan−2−yl)(1H−1,3,4−oxadiazol−2−yl)]methyl}−N′−(morpholin−4−sulfonyl)benzohydrazide has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, N-{[5-(furan−2−yl)(1H−1,3,4−oxadiazol−2−yl)]methyl}−N′−(morpholin−4−sulfonyl)benzohydrazide (CAS No. 851095‐2‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-/-/-/-/-/-/-/-/-/-/-/-/851095‐‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌​​888888888888888​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​​​​​​​​​​​​​​​​​​​​​99999999999999​⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠²²²²²²²²²²²²²²³³³³³³³³³³³³³³³³³₃₃₃₃₃₃₃₃₃₃₃₃₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂） is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development in medicinal chemistry and pharmacology.